Cas no 1151863-30-7 (4-Bromo-3-chloro-2,6-dimethylaniline)

• Product Name: 4-Bromo-3-chloro-2,6-dimethylaniline
• CAS No: 1151863-30-7
• MF: C₈H₉BrClN
• MW: 234.520760297775
• CID: 4572726
• Update Time: 2025-06-14

4-Bromo-3-chloro-2,6-dimethylaniline Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-chloro-2,6-dimethylaniline
• 4-Bromo-3-chloro-2,6-dimethylaniline

• Inchi： 1S/C8H9BrClN/c1-4-3-6(9)7(10)5(2)8(4)11/h3H,11H2,1-2H3
• InChI Key： XALPPTKYIOVHII-UHFFFAOYSA-N
• SMILES： NC1=C(C)C=C(Br)C(Cl)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Additional information on 4-Bromo-3-chloro-2,6-dimethylaniline

Comprehensive Overview of 4-Bromo-3-chloro-2,6-dimethylaniline (CAS 1151863-30-7): Properties, Applications, and Industry Insights

4-Bromo-3-chloro-2,6-dimethylaniline (CAS 1151863-30-7) is a halogenated aromatic amine compound with significant relevance in organic synthesis and pharmaceutical research. This specialty chemical features a unique molecular structure combining bromo and chloro substituents on a dimethylaniline backbone, making it a versatile intermediate for advanced applications. The compound’s high purity and stability have garnered attention in recent years, particularly in the development of agrochemicals and functional materials.

In the context of growing demand for custom synthesis intermediates, 4-Bromo-3-chloro-2,6-dimethylaniline stands out due to its role in constructing complex heterocycles. Researchers frequently search for "CAS 1151863-30-7 suppliers" or "4-Bromo-3-chloro-2,6-dimethylaniline synthesis methods," reflecting its niche yet critical applications. The compound’s electron-rich aromatic system enables selective functionalization, a property leveraged in catalysis and material science innovations.

From an industrial perspective, 1151863-30-7 aligns with trends in sustainable chemistry. Manufacturers emphasize low-waste processes for its production, addressing environmental concerns. Analytical techniques like HPLC and GC-MS are essential for quality control, ensuring compliance with REACH and other regulatory standards. Discussions on platforms like ResearchGate often highlight its use in photoactive materials, linking it to emerging fields such as organic electronics.

The compound’s structure-activity relationship (SAR) has also been explored in medicinal chemistry, particularly for designing bioactive molecules. While not a drug itself, its derivatives show potential in targeted therapies, a hot topic in precision medicine. Patent databases reveal increasing references to CAS 1151863-30-7 in applications ranging from polymer additives to ligand design.

Storage and handling of 4-Bromo-3-chloro-2,6-dimethylaniline require adherence to GMP guidelines, with recommendations for anhydrous conditions to prevent degradation. Its melting point (typically 90–94°C) and solubility profile (soluble in polar aprotic solvents) are frequently cited in technical datasheets, aiding formulation scientists.

In summary, 1151863-30-7 exemplifies the intersection of traditional organic chemistry and modern industrial needs. Its adaptability to green chemistry principles and relevance in high-value applications ensure continued interest across academia and industry. For those sourcing this material, verifying certificates of analysis (CoA) and regulatory documentation remains paramount.